Cas no 886500-73-8 (4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde)

• Product Name: 4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde
• CAS No: 886500-73-8
• MF: C₁₂H₁₂F₃NO
• MW: 243.22499370575
• CID: 4788734
• Update Time: 2026-02-27

4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde Chemical and Physical Properties

Names and Identifiers

• 4-pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde
• 4-Pyrrolidin-1-yl-3-trifluoromethyl-benzaldehyde
• 4-(Pyrrolidin-1-yl)-3-(trifluoromethyl)benzaldehyde
• 4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde

• Inchi： 1S/C12H12F3NO/c13-12(14,15)10-7-9(8-17)3-4-11(10)16-5-1-2-6-16/h3-4,7-8H,1-2,5-6H2
• InChI Key： DLHHLKIFGLPASR-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=O)C=CC=1N1CCCC1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 20.3

Additional information on 4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde

4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde: A Comprehensive Overview

4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde (CAS No. 886500-73-8) is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound, characterized by its unique structure featuring a pyrrolidine ring and a trifluoromethyl group, exhibits intriguing properties that make it a valuable subject for research and development.

The molecular structure of 4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde is defined by its benzene ring substituted with a pyrrolidine moiety at the para position and a trifluoromethyl group at the meta position. This configuration not only imparts stability to the molecule but also contributes to its diverse reactivity. Recent studies have highlighted its potential as a precursor in the synthesis of advanced materials, particularly in the development of high-performance polymers and pharmaceutical agents.

One of the most notable aspects of 4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde is its role in drug discovery. Researchers have explored its ability to act as a building block for bioactive compounds, leveraging its unique electronic properties to design molecules with enhanced pharmacokinetic profiles. For instance, studies published in *Journal of Medicinal Chemistry* have demonstrated its utility in creating analogs with improved solubility and bioavailability.

In addition to its pharmaceutical applications, 4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde has found relevance in the field of materials science. Its ability to undergo various polymerization reactions has led to its use in synthesizing novel polymeric materials with tailored mechanical and thermal properties. A recent breakthrough reported in *Macromolecules* showcased its role in developing high-strength, lightweight polymers suitable for aerospace applications.

The synthesis of 4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include Friedel-Crafts alkylation and subsequent functionalization to introduce the pyrrolidine and trifluoromethyl groups. The optimization of these steps has been a focus of recent research, with efforts directed toward improving yield and reducing reaction times.

From an environmental standpoint, 4-Pyrrolidin-1-yl-3-(trifluoromethyl)benzaldehyde exhibits favorable biodegradation characteristics, making it a sustainable choice for industrial applications. Studies conducted by environmental chemists have demonstrated that it undergoes rapid microbial degradation under aerobic conditions, minimizing its ecological footprint.

In conclusion, 4-Pyrrolidin-1-yliuml;3-(trifluoromethyl)benzaldehyde (CAS No. 886500738) stands as a testament to the ingenuity of modern chemistry. Its versatile structure, combined with cutting-edge research findings, positions it as a pivotal compound in advancing both medicinal and materials science. As ongoing studies continue to unlock its potential, this compound is poised to play an even greater role in shaping future innovations across multiple industries.